Cas no 2228053-90-3 ((2S)-2-(3,3-dimethylcyclohexyl)oxirane)

(2S)-2-(3,3-dimethylcyclohexyl)oxirane structure
2228053-90-3 structure
Product Name:(2S)-2-(3,3-dimethylcyclohexyl)oxirane
CAS No:2228053-90-3
MF:C10H18O
MW:154.249323368073
CID:6004035
PubChem ID:165609852
Update Time:2023-12-28

(2S)-2-(3,3-dimethylcyclohexyl)oxirane Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-(3,3-dimethylcyclohexyl)oxirane
    • 2228053-90-3
    • EN300-1734831
    • Inchi: 1S/C10H18O/c1-10(2)5-3-4-8(6-10)9-7-11-9/h8-9H,3-7H2,1-2H3/t8?,9-/m1/s1
    • InChI Key: TXKROEJYNPXXJY-YGPZHTELSA-N
    • SMILES: O1C[C@@H]1C1CCCC(C)(C)C1

Computed Properties

  • Exact Mass: 154.135765193g/mol
  • Monoisotopic Mass: 154.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12.5Ų

(2S)-2-(3,3-dimethylcyclohexyl)oxirane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1734831-0.05g
(2S)-2-(3,3-dimethylcyclohexyl)oxirane
2228053-90-3
0.05g
$1608.0 2023-09-20
Enamine
EN300-1734831-0.1g
(2S)-2-(3,3-dimethylcyclohexyl)oxirane
2228053-90-3
0.1g
$1685.0 2023-09-20
Enamine
EN300-1734831-0.25g
(2S)-2-(3,3-dimethylcyclohexyl)oxirane
2228053-90-3
0.25g
$1762.0 2023-09-20
Enamine
EN300-1734831-0.5g
(2S)-2-(3,3-dimethylcyclohexyl)oxirane
2228053-90-3
0.5g
$1838.0 2023-09-20
Enamine
EN300-1734831-1.0g
(2S)-2-(3,3-dimethylcyclohexyl)oxirane
2228053-90-3
1g
$1915.0 2023-06-04
Enamine
EN300-1734831-2.5g
(2S)-2-(3,3-dimethylcyclohexyl)oxirane
2228053-90-3
2.5g
$3752.0 2023-09-20
Enamine
EN300-1734831-5.0g
(2S)-2-(3,3-dimethylcyclohexyl)oxirane
2228053-90-3
5g
$5553.0 2023-06-04
Enamine
EN300-1734831-10.0g
(2S)-2-(3,3-dimethylcyclohexyl)oxirane
2228053-90-3
10g
$8234.0 2023-06-04
Enamine
EN300-1734831-1g
(2S)-2-(3,3-dimethylcyclohexyl)oxirane
2228053-90-3
1g
$1915.0 2023-09-20
Enamine
EN300-1734831-5g
(2S)-2-(3,3-dimethylcyclohexyl)oxirane
2228053-90-3
5g
$5553.0 2023-09-20
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.